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Methasulfocarb: Properties & Stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

The core information on methasulfocarb's stability is summarized in the table below.

Property Value / Status Notes / Source

Aqueous Hydrolysis Stable Data indicates that methasulfocarb is
DTso stable in water at pH 7 and 20°C. [1]
Aqueous Photolysis Stable The substance is also stable against
DTso breakdown by light at pH 7. [1]
Water Solubility 480 mg/L (at 20 °C, pH 7) Classified as moderately soluble. [1]
Octanol-Water 1.68 Indicates low lipophilicity. [1]
Partition Coeff. (Log

P)

Chemical Formula CoH11NO4S2 - [1]

IUPAC Name S-4-(mesyloxy)phenyl - [1]

methyl(thiocarbamate)

Mode of Action Fungicide, Plant Growth Regulator Classified under FRAC code 42. [1]
(Growth retarding activity)
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Experimental Protocol: Hydrolysis Studies

Since specific hydrolysis protocols for methasulfocarb are not available in the search results, the following
is a generalized methodology for conducting pesticide hydrolysis studies, which is standard in environmental

chemistry.
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Workflow for Hydrolysis Study

Solution Preparation

o Buffer Preparation: Prepare a series of buffers to cover a range of pH values (e.g., pH 4, 7, and 9).
Use standard recipes to ensure accuracy and consistency.

e Methasulfocarb Stock Solution: Prepare a concentrated stock solution of methasulfocarb in a
suitable volatile solvent like acetonitrile. Note: The purity of the starting material is critical for accurate
results; for research purposes, a high-purity standard (e.g., 99%) is recommended. [2]

Reaction Initiation & Incubation

e Spiking: Spike a small volume of the methasulfocarb stock solution into the buffer solutions to
achieve a known initial concentration (e.g., 1-10 ug/mL). The solvent concentration should be kept
low (<1% v/v) to minimize cosolvent effects.

¢ Incubation: Incubate the solutions in temperature-controlled water baths or incubators (e.g., at 20°C
* 0.5°C). Crucially, the vessels must be kept in the dark to prevent any potential photodegradation
from interfering with the hydrolysis results. [1]

Sampling & Analysis

e Sampling: Withdraw samples from the reaction vessels at predetermined time intervals (e.g., 0, 1, 3,
7, 14, 30 days).

¢ Analysis: Analyze the samples using a precise chromatographic method such as High-Performance
Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This
will quantify the remaining methasulfocarb and help identify any degradation products.

Data Processing

¢ Kinetic Modeling: Plot the concentration of methasulfocarb remaining over time. Fit the data to an
appropriate kinetic model (often first-order) to determine the hydrolysis half-life (DTso).

¢ Degradation Pathway: Based on the identified degradation products, propose a chemical pathway
for the hydrolysis of methasulfocarb.
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Frequently Asked Questions

Q1: Is methasulfocarb stable in water, and does its stability change with pH? Based on the Pesticide
Properties Database (PPDB), methasulfocarb is reported as stable in water at pH 7 and 20°C. [1] The
available data is for a neutral pH only. Its stability under acidic or alkaline conditions is not specified and

would require experimental determination using the protocol outlined above.

Q2: What is the primary mode of action of methasulfocarb? Methasulfocarb is a fungicide and plant
growth regulator with growth-retarding activity. Its specific biochemical mode of action is classified under

FRAC code 42, though the precise molecular target is not detailed in the available sources. [1]

Q3: Where can I source high-purity methasulfocarb for research purposes? Methasulfocarb is
available from chemical suppliers that specialize in bioactive compounds for research. For example, Selleck

Chemicals lists it in their catalog. [2] Always verify the certificate of analysis for purity upon purchase.

Key Troubleshooting Guidelines

Issue Possible Cause Suggested Solution

No observed Conditions too mild; Confirm stability at neutral pH is expected. [1]

degradation compound is inherently Extend study duration and investigate more

stable. extreme pH and temperature conditions.

Unexpected Chemical hydrolysis or Ensure solutions are sterile (e.qg., filter-sterilized

degradation in dark microbial activity. buffers) and vials are clean. Include sterile
controls.

Irreproducible Inconsistent temperature  Use calibrated equipment for temperature control

kinetics or pH. and verify buffer pH before and after the
experiment.

Low recovery of Adsorption to container Use appropriate container materials (e.g., glass

parent compound walls. instead of plastic) and consider adding a control for
adsorption.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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